2-(4-chlorophenoxy)-2-methyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C20H19ClN2O2S/c1-20(2,25-18-5-3-17(21)4-6-18)19(24)23-11-14-9-16(12-22-10-14)15-7-8-26-13-15/h3-10,12-13H,11H2,1-2H3,(H,23,24)
• InChI Key: RQLUWZZXENAGSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1=CC(=CN=C1)C2=CSC=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN2O2S
• Molecular Weight: 386.9 g/mol

Description

This compound is a complex organic molecule that likely contains a pyrimidine moiety. Pyrimidine moieties are known to exhibit a wide range of pharmacological activities and have been employed in the design of privileged structures in medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Reactions

Compounds related to "2-(4-chlorophenoxy)-2-methyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide" have been synthesized through various chemical reactions involving precursors like chlorophenyl, thiophene, and pyridine derivatives. For instance, the synthesis of compounds involving reactions with hydrazine derivatives, hydroxyl-amine hydrochloride, and other nucleophiles has been explored to evaluate their potential antiviral evaluations (H. Sayed & M. A. Ali, 2007).

Antimicrobial and Antifungal Activities

Research has demonstrated the antimicrobial properties of arylsubstituted halogen(thiocyanato)amides containing acetylphenyl fragments. These compounds have been tested for their antibacterial and antifungal activity, showing potential as antimicrobial agents (V. Baranovskyi et al., 2018).

Antifungal Activity

N-(Pyridine-2-methyl)-2-(4-chlorophenyl)-3-methylbutanamide and its analogs have been synthesized and tested for antifungal activity against various fungal strains, indicating their potential as antifungal agents (Xue Si, 2009).

Herbicidal Activity

The herbicidal activity of compounds like N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide has been explored, with studies showing effective results against various plant pathogens, highlighting their potential as herbicides (Liu et al., 2008).

Potential Anticancer Agents

The structure-activity relationship (SAR) of cyanoguanidines, including compounds related to the chemical , has been studied for their cytotoxic effects and potential as anticancer agents. These studies aim to identify novel agents that can interfere with cellular metabolism and signaling pathways, offering insights into their application in cancer therapy (H. Lövborg et al., 2009).

Apoptosis Induction and Anticancer Activity

Further research into the apoptosis-inducing capabilities of related compounds, such as 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole, has identified them as potential anticancer agents. These compounds have been shown to induce apoptosis in cancer cells, offering a promising approach to cancer treatment (Han-Zhong Zhang et al., 2005).